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Compound of Interest

Compound Name: Methyltriphenylphosphonium

Cat. No.: B096628 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Methyltriphenylphosphonium
bromide. Adherence to these protocols is essential for ensuring laboratory safety and

operational integrity.

Chemical Hazard and Identification
Methyltriphenylphosphonium bromide is a chemical compound that requires careful handling

due to its potential health hazards. It is harmful if swallowed, inhaled, or comes into contact

with the skin.[1][2] It is also recognized as being toxic to aquatic life with long-lasting effects.[3]

[4]

Hazard Summary:

Hazard Classification GHS Code Description

Acute Oral Toxicity H301 / H302
Toxic or harmful if swallowed.

[3]

Acute Dermal Toxicity H312 Harmful in contact with skin.[1]

Acute Inhalation Toxicity H332 Harmful if inhaled.[1]

Chronic Aquatic Toxicity H411
Toxic to aquatic life with long-

lasting effects.[3]
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Physicochemical Data:

Property Value

CAS Number 1779-49-3[1][3][4][5]

Molecular Formula C₁₉H₁₈BrP[1][4]

Molecular Weight 357.22 g/mol [1][4]

Appearance White crystalline solid[2]

Key Properties
Hygroscopic (absorbs moisture from the air)[1]

[5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

type of equipment must be selected based on the concentration and amount of the substance

at the specific workplace.[1][5]
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Protection Type Required Equipment
Specifications and Best
Practices

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][5]

Must conform to approved

government standards such as

EN166 (EU) or NIOSH (US).[1]

[4][5] A face shield may be

required for larger quantities or

when there is a splash hazard.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or protective suit.[1][5][6]

Gloves must be inspected

before use and disposed of

properly after handling.[1][5] A

complete protective suit may

be necessary for significant

exposure risks.[1][5]

Respiratory Protection
NIOSH/MSHA-approved

respirator.[4]

Use a particulate respirator

(e.g., P95 or P3) when dust

may be generated.[1] Ensure

proper fit and maintenance of

the respirator.[7] For major

spills or emergencies, a self-

contained breathing apparatus

(SCBA) is required.[6]

Operational Plan: Safe Handling Protocol
A systematic approach to handling Methyltriphenylphosphonium bromide minimizes risk.

The following workflow outlines the essential steps for safe manipulation of this compound.
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Step 1: Preparation
- Review SDS

- Prepare workspace in fume hood
- Assemble all necessary equipment

Step 2: Don PPE
- Wear lab coat, gloves, and

  safety goggles with side-shields

Proceed when ready

Step 3: Chemical Handling
- Work within a chemical fume hood

- Avoid dust formation
- Weigh and transfer carefully

Enter handling area

Step 4: Post-Handling
- Tightly close container

- Decontaminate work surfaces
- Segregate waste

After completion

Step 5: Doff PPE
- Remove gloves using proper technique

- Wash hands thoroughly

After cleanup

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyltriphenylphosphonium bromide.
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Detailed Steps:

Preparation: Always work in a well-ventilated area, preferably a chemical fume hood, to

control exposure.[1][5] Ensure an eyewash station and safety shower are readily accessible.

Engineering Controls: Use appropriate exhaust ventilation at places where dust is formed.[1]

[5]

Handling: Avoid contact with skin and eyes.[1][5] Prevent the formation of dust and aerosols

during handling.[1][5]

Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the

workday.[1][5] Do not eat, drink, or smoke in work areas.[3]

Emergency Procedures and First Aid
In case of accidental exposure, immediate action is critical.
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Exposure Type First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[1][5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[1][5] Remove contaminated

clothing. Consult a physician if irritation persists.

[6]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids apart.[6] Remove

contact lenses if present and easy to do.[6]

Seek medical attention.

Ingestion

Do NOT induce vomiting.[4][6] Rinse mouth with

water and immediately call a physician or poison

control center.[1][5]

Spills

For small spills, use personal protective

equipment, sweep up the material, and place it

in a suitable, closed container for disposal,

avoiding dust creation.[1][5] For large spills,

evacuate the area and follow the emergency

response plan.[6]

Logistical Information: Storage and Disposal
Proper storage and disposal are crucial for safety and environmental protection.

Storage:

Store in a cool, dry, and well-ventilated place.[1][5]

Keep the container tightly closed to prevent contact with moisture, as the substance is

hygroscopic.[1][4][5]
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Store away from incompatible materials such as strong oxidizing agents.[4]

Disposal Plan: Disposal of Methyltriphenylphosphonium bromide and its contaminated

packaging must be handled as hazardous waste and in accordance with all local, state, and

federal regulations.

Step 1: Waste Collection
- Collect unused material and

  contaminated items (gloves, etc.)
  in a designated, sealed container

Step 2: Labeling
- Clearly label the container

  with 'Hazardous Waste' and the
  chemical name

Step 3: Temporary Storage
- Store waste container in a

  designated, secure area away
  from incompatible materials

Step 4: Professional Disposal
- Contact a licensed professional

  waste disposal company

Step 5: Final Disposition
- Arrange for pickup and disposal.

  (e.g., incineration with a scrubber)

Click to download full resolution via product page
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Caption: Step-by-step workflow for the disposal of Methyltriphenylphosphonium bromide.

Disposal Methodology:

Do not let the product enter drains or the environment.[1][3][5]

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[1]

A recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][5]

Dispose of contaminated packaging in the same manner as the unused product.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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